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Compound of Interest

Compound Name: 3-Nitrophthalic acid

This guide provides a comprehensive overview of the equilibrium solubility data for 3-
Nitrophthalic acid in water, presenting a comparative analysis with related compounds. The
information is intended for researchers, scientists, and professionals in drug development who
require accurate solubility data for process optimization, purification, and formulation.

Data Presentation

The solubility of 3-Nitrophthalic acid in water demonstrates a positive correlation with
temperature; as the temperature increases, so does the solubility.[1][2][3] This trend is crucial
for designing crystallization processes.[4]

Table 1: Equilibrium Solubility of 3-Nitrophthalic Acid in Water at Various Temperatures

Mole Fraction Solubility
Temperature (K) Temperature (°C)

(10-3x)
285.15 12.00 0.98
298.15 25.00 1.42
313.15 40.00 2.56
328.15 55.00 4.89
348.15 75.00 9.56
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Data sourced from Zhao, H. et al. (2007).[1]

For comparative purposes, the solubility of 3-Nitrophthalic acid is presented alongside its
isomer, 4-Nitrophthalic acid, and the parent compound, Phthalic acid. At the same temperature,
4-Nitrophthalic acid exhibits greater solubility in water than 3-Nitrophthalic acid. Phthalic acid
is moderately soluble in water.

Table 2: Comparative Solubility in Water at 25 °C (298.15 K)

Compound Molar Mass ( g/mol ) Solubility ( g/100 mL)
3-Nitrophthalic Acid 211.13 ~0.30
4-Nitrophthalic Acid 211.13 >0.30
Phthalic Acid 166.13 ~0.18

Note: The solubility of 3-Nitrophthalic acid was calculated from its mole fraction solubility at
298.15 K. The solubility of 4-Nitrophthalic acid is noted to be greater than its 3-nitro isomer.
Phthalic acid solubility is provided at 25 °C.

Experimental Protocols

The determination of equilibrium solubility is a critical procedure in physical chemistry and
chemical engineering. The data presented in this guide was primarily obtained using
Schreinemaker's wet residue method. An alternative method for solubility determination is the
laser monitoring observation technique.

Schreinemaker's Wet Residue Method

This gravimetric method is employed to determine the composition of the solid phase in
equilibrium with the saturated solution, thereby establishing the solid-liquid equilibrium.

Experimental Steps:

e Preparation of Saturated Solution: An excess amount of the solute (3-Nitrophthalic acid) is
added to the solvent (water) in a jacketed vessel to create a slurry.
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o Equilibration: The mixture is continuously stirred in a thermostat-controlled water bath to
maintain a constant temperature. The system is allowed to reach equilibrium over an
extended period. To ensure equilibrium is reached, measurements are repeated after a
minimum of three additional days, and by approaching equilibrium from a state of
supersaturation.

e Sampling: Once equilibrium is established, stirring is ceased to allow the solid phase to
settle. A sample of the clear supernatant liquid is carefully withdrawn using a syringe fitted
with a filter. A sample of the wet residue (solid phase + entrained mother liquor) is also
collected.

e Analysis: The concentration of the solute in the saturated solution is determined using High-
Performance Liquid Chromatography (HPLC). The composition of the wet residue is also
analyzed.

o Data Correlation: The experimental solubility data is then correlated using an empirical
equation to model the temperature dependence of solubility.

Laser Monitoring Observation Technique

This synthetic method involves the visual determination of the dissolution temperature of a
solid in a solvent.

Experimental Steps:

o Sample Preparation: A known mass of the solute and solvent are placed in a jacketed
vessel.

o Heating and Observation: The solution is heated at a constant rate while being stirred. A
laser beam is passed through the solution.

o Endpoint Detection: The temperature at which the last solid particles dissolve, indicated by
the maximum intensity of the laser beam passing through the clear solution, is recorded as
the equilibrium temperature.

Visualized Experimental Workflow
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The following diagram illustrates the logical workflow for determining equilibrium solubility using
the Schreinemaker's wet residue method.
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Caption: Workflow for Schreinemaker's Wet Residue Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

o 2. researchgate.net [researchgate.net]

e 3. pubs.acs.org [pubs.acs.org]

e 4. sciencemadness.org [sciencemadness.org]

« To cite this document: BenchChem. [Equilibrium Solubility of 3-Nitrophthalic Acid in Water: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027452#equilibrium-solubility-data-for-3-nitrophthalic-
acid-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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